![molecular formula C19H23N3O B1448822 N-benzyl-2-phenyl-2-(piperazin-1-yl)acetamide CAS No. 1803565-68-5](/img/structure/B1448822.png)
N-benzyl-2-phenyl-2-(piperazin-1-yl)acetamide
Overview
Description
“N-benzyl-2-phenyl-2-(piperazin-1-yl)acetamide” is a chemical compound with a molecular weight of 309.41 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C19H23N3O/c23-19(21-15-16-7-3-1-4-8-16)18(17-9-5-2-6-10-17)22-13-11-20-12-14-22/h1-10,18,20H,11-15H2,(H,21,23) .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 309.41 . The IUPAC name for this compound is this compound .Scientific Research Applications
Anticancer Activity
N-benzyl-2-phenyl-2-(piperazin-1-yl)acetamide derivatives exhibit significant potential in anticancer research. Notable studies have shown these compounds' efficacy in inhibiting the growth of various cancer cell lines. For instance, Boddu et al. (2018) synthesized a series of N-phenyl-2-(2-((4-phenyl piperazin-1-yl) methyl)-1H-benzo[d] imidazol-1-yl) acetamides and evaluated their in vitro anticancer activity against human cervical carcinoma (HeLa), human breast carcinoma (MCF-7), and human embryonic kidney (HEK 293) cell lines. The compounds showed promising results, particularly against HeLa and MCF-7 cell lines, supported by molecular docking studies (Boddu et al., 2018).
Antimicrobial and Antifungal Activities
The antimicrobial efficacy of this compound derivatives has been established in various studies. Chhatriwala et al. (2014) reported the synthesis of N-phenyl- and N-benzothiazolyl-2-(4-(2,3,4-trimethoxybenzyl)piperazin-1-yl)acetamides, demonstrating moderate to good bioefficacies against Gram-positive bacteria, Gram-negative bacteria, fungi, and Mycobacterium tuberculosis H37Rv (Chhatriwala et al., 2014).
Antipsychotic Evaluation
Derivatives of this compound have been investigated for their potential antipsychotic effects. Bari et al. (2019) synthesized and characterized aryl piperazine derivatives, evaluating their antipsychotic activity through behavioral symptoms and inhibition of 5-hydroxytryptophan (5-HTP) induced head twitches behavior (Bari, Saravanan, & Ahmad, 2019).
Anticonvulsant Properties
Research has also explored the anticonvulsant potential of this compound derivatives. Shakya et al. (2016) synthesized a series of derivatives and evaluated their anticonvulsant activity, finding that several compounds exhibited activity at lower doses and showed potential in preventing seizure spread (Shakya et al., 2016).
Anti-acetylcholinesterase Activity
Some derivatives have been identified for their potential in inhibiting acetylcholinesterase, a key target in Alzheimer's disease research. Mohsen et al. (2014) synthesized benzothiazole derivatives bearing piperazine and thiocarbamate moieties, finding that some compounds exhibited significant anticholinesterase effects (Mohsen et al., 2014).
properties
IUPAC Name |
N-benzyl-2-phenyl-2-piperazin-1-ylacetamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O/c23-19(21-15-16-7-3-1-4-8-16)18(17-9-5-2-6-10-17)22-13-11-20-12-14-22/h1-10,18,20H,11-15H2,(H,21,23) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VPUJEXVRQHYPIO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C(C2=CC=CC=C2)C(=O)NCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
309.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.